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For Researchers, Scientists, and Drug Development Professionals

Introduction

Carotegrast methyl, trade name Carogra, is an orally administered small-molecule prodrug
developed for the treatment of moderately active ulcerative colitis.[1][2] It acts as a selective
antagonist of a4 integrins, playing a crucial role in the inhibition of inflammatory processes in
the gastrointestinal tract.[3][4] This technical guide provides an in-depth overview of the
molecular structure, chemical properties, and mechanism of action of Carotegrast methyl,
with a focus on quantitative data, experimental protocols, and the underlying signaling
pathways.

Molecular Structure and Physicochemical
Properties

Carotegrast methyl is systematically named methyl (2S)-2-[(2,6-dichlorobenzoyl)amino]-3-[4-
[6-(dimethylamino)-1-methyl-2,4-dioxoquinazolin-3-ylJphenyl]propanoate.[1] As a prodrug, it is
designed to enhance oral bioavailability and has limited pharmacological activity itself. In the
liver, it is hydrolyzed by the enzyme carboxylesterase 1 into its active metabolite, carotegrast.
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Property Value Source

Carotegrast methyl

methyl (2S)-2-[(2,6-

dichlorobenzoyl)amino]-3-[4-[6-
IUPAC Name (dimethylamino)-1-methyl-2,4-

dioxoquinazolin-3-

yllphenyl]propanoate

Molecular Formula C28H26CI2N405
Molar Mass 569.44 g-mol-1
CAS Number 401905-67-7

Carotegrast (Active Metabolite)

(25)-2-[(2,6-

dichlorobenzoyl)amino]-3-[4-[6-
IUPAC Name (dimethylamino)-1-methyl-2,4-

dioxoquinazolin-3-

yl]phenyl]propanoic acid

Molecular Formula C27H24CI2N405
Molar Mass 555.4 g/mol
CAS Number 401904-75-4

Mechanism of Action

Carotegrast methyl exerts its therapeutic effect through its active metabolite, carotegrast,
which is a potent and selective antagonist of o431 and o437 integrins. These integrins are
expressed on the surface of leukocytes and are critically involved in their adhesion to and

migration across the vascular endothelium into inflamed tissues.

In the context of ulcerative colitis, the interaction between o437 integrin on lymphocytes and
the mucosal addressin cell adhesion molecule-1 (MAdCAM-1) on endothelial cells in the gut is
a key step in the inflammatory cascade. Carotegrast blocks this interaction, thereby preventing
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the trafficking of leukocytes into the intestinal mucosa and reducing inflammation. It also

inhibits the interaction between a431 integrin and vascular cell adhesion molecule-1 (VCAM-1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1664470?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/38408756/
https://pubmed.ncbi.nlm.nih.gov/38408756/
https://en.wikipedia.org/wiki/Carotegrast_methyl
https://www.researchgate.net/publication/361423047_Carotegrast_Methyl_First_Approval
https://file.glpbio.com/quotepdf/product.php?token=6JlKJO50a-j9s0IZul1Ve1-QCaNtNj2ydqhUjb-xf5AFYLRdnrvcLsgYDH8DF3lrJT5GL4Zv7U028SuYWSP8yQP_5mk8_zw_XdrTxXBN8bpRS4WaJP7QZDS6HjJ1vX53QgRB0UsBigumL
https://www.benchchem.com/product/b1664470#molecular-structure-and-chemical-properties-of-carotegrast-methyl
https://www.benchchem.com/product/b1664470#molecular-structure-and-chemical-properties-of-carotegrast-methyl
https://www.benchchem.com/product/b1664470#molecular-structure-and-chemical-properties-of-carotegrast-methyl
https://www.benchchem.com/product/b1664470#molecular-structure-and-chemical-properties-of-carotegrast-methyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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